Cas no 1805264-99-6 (Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate
• CAS No: 1805264-99-6
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4867600
• Update Time: 2025-06-08

Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-3-17-10(15)7-5(11)4-6(16-2)14-8(7)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： VBFSPTLIUBIOAV-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(F)F)C=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate

Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate (CAS No. 1805264-99-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate (CAS No. 1805264-99-6) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl moiety, and an ethoxycarbonyl group, makes it a valuable building block for synthesizing complex molecules with enhanced pharmacological properties.

The compound's structure is derived from pyridine, a heterocyclic aromatic ring that is widely recognized for its biological activity and pharmaceutical relevance. The modifications introduced at the 4-position, 2-position, and 3-position of the pyridine core significantly influence its reactivity and potential applications. Specifically, the 4-chloro group enhances electrophilic substitution reactions, while the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates. The 6-methoxy substituent further modulates the electronic properties of the molecule, contributing to its overall pharmacokinetic profile.

In recent years, Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate has been extensively studied for its role in synthesizing small molecule inhibitors targeting various disease pathways. One notable area of research involves its application in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The combination of the difluoromethyl group and the pyridine scaffold has been shown to enhance binding interactions with protein targets, leading to more potent and selective inhibitors.

A groundbreaking study published in the Journal of Medicinal Chemistry highlighted the compound's utility in generating novel antiviral agents. Researchers have leveraged its structural features to design molecules that disrupt viral replication mechanisms. The electron-withdrawing nature of the difluoromethyl group and the electron-donating effect of the methoxy group create a balanced electronic environment that facilitates optimal interactions with viral enzymes. This work underscores the compound's potential as a scaffold for developing next-generation antiviral therapies.

The pharmaceutical industry has also explored Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate as a precursor for central nervous system (CNS) drugs. The lipophilic nature imparted by the ester group and the overall molecular structure allow for efficient blood-brain barrier penetration. Recent advances in medicinal chemistry have demonstrated its use in synthesizing GABA receptor modulators, which hold promise for treating neurological disorders such as epilepsy and anxiety disorders.

The synthesis of Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions at the 4-chloro position followed by esterification of the carboxylic acid derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high regioselectivity.

The compound's stability under various storage conditions is another critical factor that makes it attractive for industrial applications. Studies have shown that Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate remains stable under inert atmospheres at room temperature, ensuring long shelf life and consistent quality for pharmaceutical manufacturers. Additionally, its solubility profile in common organic solvents makes it compatible with a wide range of synthetic protocols.

The growing demand for Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate has prompted several chemical suppliers to enhance production capabilities to meet industry needs. Continuous process optimization and green chemistry principles have been adopted to improve yield and reduce environmental impact. These efforts align with global trends toward sustainable pharmaceutical manufacturing practices.

In conclusion, Ethyl 4-chloro-2-(difluoromethyl)-6-methoxypyridine-3-carboxylate (CAS No. 1805264-99-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and broad applicability make it an indispensable intermediate for developing innovative therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.